Cas no 1179361-52-4 (7-Methylquinoline-2-carboximidamide hydrochloride)

• Product Name: 7-Methylquinoline-2-carboximidamide hydrochloride
• CAS No: 1179361-52-4
• MF: C₁₁H₁₂ClN₃
• MW: 221.686080932617
• CID: 1030841
• PubChem ID: 46839668
• Update Time: 2025-11-02

7-Methylquinoline-2-carboximidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 7-Methylquinoline-2-carboximidamide hydrochloride
• AKOS015844333
• 7-Methylquinoline-2-carboximidamidehydrochloride
• 1179361-52-4
• DB-359922
• 7-Methylquinoline-2-carboximidamide--hydrogen chloride (1/1)
• DTXSID20676625

• Inchi： 1S/C11H11N3.ClH/c1-7-2-3-8-4-5-9(11(12)13)14-10(8)6-7;/h2-6H,1H3,(H3,12,13);1H
• InChI Key： HUSCQHPNLMBRQQ-UHFFFAOYSA-N
• SMILES： Cl.N1C(C(=N)N)=CC=C2C=CC(C)=CC=12

Computed Properties

• Exact Mass: 221.0719751g/mol
• Monoisotopic Mass: 221.0719751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.8Ų

Additional information on 7-Methylquinoline-2-carboximidamide hydrochloride

7-Methylquinoline-2-carboximidamide Hydrochloride (CAS 1179361-52-4): A Comprehensive Overview

7-Methylquinoline-2-carboximidamide hydrochloride (CAS 1179361-52-4) is a specialized organic compound that has garnered significant attention in pharmaceutical research and fine chemical synthesis. As a quinoline derivative, this compound exhibits unique structural features that make it valuable for various applications in medicinal chemistry and drug development.

The molecular structure of 7-methylquinoline-2-carboximidamide HCl combines a quinoline backbone with a carboximidamide functional group at the 2-position and a methyl substituent at the 7-position. This particular arrangement contributes to its chemical properties and potential biological activities. Recent studies suggest that similar quinoline-based compounds show promise in addressing current healthcare challenges, aligning with growing interest in novel therapeutic agents.

In pharmaceutical applications, 7-methylquinoline-2-carboximidamide hydrochloride serves as a valuable chemical intermediate for the synthesis of more complex molecules. Researchers are particularly interested in its potential role in developing compounds that may interact with specific biological targets. The hydrochloride salt form enhances its stability and solubility, making it more practical for laboratory use and potential formulation development.

The synthesis of CAS 1179361-52-4 typically involves multi-step organic reactions starting from appropriate quinoline precursors. Modern synthetic approaches focus on optimizing yield and purity while minimizing environmental impact, reflecting the chemical industry's growing emphasis on green chemistry principles. These advancements address common search queries about sustainable chemical production methods.

Analytical characterization of 7-methylquinoline-2-carboximidamide HCl employs standard techniques including HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets rigorous quality standards required for research applications. Many researchers searching for this compound inquire about its spectral data and purity specifications, which are crucial for experimental reproducibility.

Current market trends show increasing demand for specialized quinoline derivatives like 7-methylquinoline-2-carboximidamide hydrochloride, particularly in academic and pharmaceutical research sectors. The compound's unique structure makes it valuable for exploring structure-activity relationships in drug discovery programs. This aligns with frequent searches about "novel drug scaffolds" and "medicinal chemistry building blocks."

Storage and handling of CAS 1179361-52-4 require standard laboratory precautions for organic compounds. Proper conditions include protection from moisture and extreme temperatures to maintain stability. These practical considerations respond to common questions from researchers about compound storage best practices.

Future research directions for 7-methylquinoline-2-carboximidamide hydrochloride may explore its potential as a precursor for bioactive molecules targeting specific disease pathways. The scientific community's growing interest in heterocyclic compounds for therapeutic applications suggests continued relevance for this chemical entity. This perspective addresses trending searches about "emerging pharmaceutical intermediates."

Quality control protocols for 7-methylquinoline-2-carboximidamide HCl emphasize rigorous testing for identity, purity, and impurities. These standards meet the requirements of research institutions and pharmaceutical developers, responding to frequent inquiries about analytical methods for compound verification.

In conclusion, 7-methylquinoline-2-carboximidamide hydrochloride (CAS 1179361-52-4) represents an important chemical building block with significant potential in pharmaceutical research. Its unique structural features and versatility make it valuable for various applications, particularly in drug discovery and development programs. As research continues, this compound may contribute to advancements in medicinal chemistry and therapeutic innovation.